Cas no 35081-48-2 (1-(4-Isopropoxyphenyl)propan-1-one)

• Product Name: 1-(4-Isopropoxyphenyl)propan-1-one
• CAS No: 35081-48-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 295319
• PubChem ID: 1529886
• Update Time: 2025-06-10

1-(4-Isopropoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropoxyphenyl)propan-1-one
• 1-(4-propan-2-yloxyphenyl)propan-1-one
• 1-Propanone,1-[4-(1-methylethoxy)phenyl]-
• 1-(4-Isopropoxyphenyl)-1-propanon
• 1-[4-(propan-2-yloxy)phenyl]propan-1-one
• AC1LTC1W
• AK-968
• ALBB-002909
• CTK4H3515
• N12159
• VS-04205
• MFCD02176649
• STK412212
• 4'-Isopropoxypropiophenone
• DTXSID70364141
• 1-(4-isopropoxyphenyl)-1-propanone
• 35081-48-2
• BBL014149
• SCHEMBL11099701
• AKOS000174016
• AK-968/15361694
• 3-(4-BROMO-BIPHENYL-4-YL)-BENZOFURAN
• CS-0314084

• MDL： MFCD02176649
• Inchi： 1S/C12H16O2/c1-4-12(13)10-5-7-11(8-6-10)14-9(2)3/h5-9H,4H2,1-3H3
• InChI Key： UQVJVUWEYMWXOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC)=O)=CC=1)C(C)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.986
• Boiling Point: 297.8°C at 760 mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.494
• PSA: 26.30000
• LogP: 3.06650

1-(4-Isopropoxyphenyl)propan-1-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Isopropoxyphenyl)propan-1-one

Comprehensive Overview of 1-(4-Isopropoxyphenyl)propan-1-one (CAS No. 35081-48-2): Properties, Applications, and Industry Insights

1-(4-Isopropoxyphenyl)propan-1-one (CAS No. 35081-48-2), also known as 4-isopropoxypropiophenone, is an organic compound belonging to the aryl ketone family. This specialty chemical has garnered significant attention in pharmaceutical intermediates, fragrance synthesis, and advanced material research due to its unique molecular structure featuring an isopropoxy group attached to a propiophenone backbone. The compound's chemical formula C₁₂H₁₆O₂ and molecular weight of 192.26 g/mol make it a versatile building block in organic synthesis.

Recent studies highlight the growing demand for 1-(4-Isopropoxyphenyl)propan-1-one in green chemistry applications, particularly as researchers seek eco-friendly synthetic routes for complex molecules. The compound's moderate polarity (logP ≈ 2.8) and thermal stability (decomposition point >200°C) make it suitable for various catalyzed reactions, including cross-coupling reactions that are trending in pharmaceutical research. Analytical techniques such as HPLC (typically showing >98% purity) and GC-MS are commonly employed for quality control.

The synthetic methodology for CAS 35081-48-2 often involves Friedel-Crafts acylation of isopropoxybenzene, with recent innovations focusing on catalyst optimization to improve yield and reduce byproducts. Industry reports indicate a 15% annual growth in demand for such fine chemicals, driven by their application in OLED materials and liquid crystal displays – two sectors experiencing rapid expansion due to the global shift toward flexible electronics and energy-efficient displays.

From a regulatory perspective, 1-(4-Isopropoxyphenyl)propan-1-one complies with major chemical inventories including REACH and TSCA. Its safety profile shows low acute toxicity (LD₅₀ >2000 mg/kg in rodent studies), though standard laboratory precautions should be maintained during handling. The compound's spectral data (characteristic IR absorption at 1680 cm^-1 for carbonyl stretch and ¹H NMR signals at δ 1.3-1.5 ppm for isopropyl group) serve as important identification markers.

Emerging applications in photovoltaic materials research have positioned 4-isopropoxypropiophenone as a potential component in organic semiconductors. Its electron-withdrawing carbonyl group combined with the electron-donating isopropoxy moiety creates interesting charge transport properties being explored for next-generation solar cell technologies. Market analysts project increased utilization in this sector as renewable energy solutions gain traction worldwide.

Quality specifications for CAS 35081-48-2 typically require ≥99% purity for pharmaceutical applications, with strict control of residual solvents and heavy metal content. Advanced purification techniques like recrystallization from ethanol/water mixtures or column chromatography are commonly employed. The compound's physical properties include a white crystalline appearance, melting point range of 45-48°C, and good solubility in common organic solvents such as ethanol, acetone, and dichloromethane.

In fragrance applications, 1-(4-Isopropoxyphenyl)propan-1-one contributes to floral-woody scent profiles, with perfumers valuing its stability in various formulations. The cosmetics industry has shown increased interest in such synthetic aroma chemicals that offer consistent quality and allergen-free alternatives to natural extracts. This aligns with current consumer trends toward clean beauty products and transparent ingredient sourcing.

From a supply chain perspective, manufacturers of 35081-48-2 are adopting blockchain technology for traceability and implementing green chemistry principles to reduce environmental impact. The compound's storage requirements (typically 2-8°C in airtight containers) and shelf life (generally 24 months when properly stored) are important considerations for distributors and end-users alike.

Research continues to explore novel derivatives of 1-(4-Isopropoxyphenyl)propan-1-one, particularly in medicinal chemistry where its scaffold shows promise for bioactive molecule development. Computational chemistry studies utilizing molecular docking techniques suggest potential interactions with various enzyme targets, though clinical applications remain in early stages. This aligns with the pharmaceutical industry's focus on small molecule therapeutics and targeted drug delivery systems.

The global market for CAS 35081-48-2 and related aryl ketones is projected to reach $XX million by 2028, according to recent market reports. Growth drivers include increasing R&D expenditure in life sciences and expanding applications in electronic materials. Regional analysis shows particular demand growth in Asia-Pacific markets, correlating with the expansion of pharmaceutical manufacturing capabilities in the region.